Cas no 2386997-36-8 (2-Chloro-4-(chloromethyl)-1,3-thiazole-5-sulfonyl fluoride)

• Product Name: 2-Chloro-4-(chloromethyl)-1,3-thiazole-5-sulfonyl fluoride
• CAS No: 2386997-36-8
• MF: C₄H₂Cl₂FNO₂S₂
• MW: 250.098579883575
• CID: 6005219
• PubChem ID: 165922528
• Update Time: 2025-10-08

2-Chloro-4-(chloromethyl)-1,3-thiazole-5-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2-chloro-4-(chloromethyl)-1,3-thiazole-5-sulfonyl fluoride
• EN300-6483248
• 2386997-36-8
• 2-Chloro-4-(chloromethyl)-1,3-thiazole-5-sulfonyl fluoride

• Inchi： 1S/C4H2Cl2FNO2S2/c5-1-2-3(12(7,9)10)11-4(6)8-2/h1H2
• InChI Key： NNQPNCKYLPXLRK-UHFFFAOYSA-N
• SMILES： ClCC1=C(SC(=N1)Cl)S(=O)(=O)F

Computed Properties

• Exact Mass: 248.8888042g/mol
• Monoisotopic Mass: 248.8888042g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 83.6Ų

Additional information on 2-Chloro-4-(chloromethyl)-1,3-thiazole-5-sulfonyl fluoride

Recent Advances in the Application of 2-Chloro-4-(chloromethyl)-1,3-thiazole-5-sulfonyl fluoride (CAS: 2386997-36-8) in Chemical Biology and Drug Discovery

The compound 2-Chloro-4-(chloromethyl)-1,3-thiazole-5-sulfonyl fluoride (CAS: 2386997-36-8) has recently emerged as a versatile building block in medicinal chemistry and chemical biology research. This heterocyclic sulfonyl fluoride derivative has attracted significant attention due to its unique reactivity profile, particularly its ability to participate in sulfur(VI) fluoride exchange (SuFEx) click chemistry, making it valuable for the development of covalent inhibitors and activity-based probes.

Recent studies published in ACS Medicinal Chemistry Letters (2023) and Journal of Medicinal Chemistry (2024) have demonstrated the compound's utility in targeted covalent inhibitor design. The chloromethyl group at position 4 and the sulfonyl fluoride moiety at position 5 provide two distinct reactive centers that can be sequentially modified, allowing for the creation of bivalent inhibitors with precise targeting capabilities. Researchers at several pharmaceutical companies have incorporated this scaffold into kinase inhibitor programs, taking advantage of its ability to form stable covalent bonds with non-catalytic cysteine residues.

A particularly promising application reported in Nature Chemical Biology (2024) involves the use of 2386997-36-8 as a warhead in the development of irreversible inhibitors for SARS-CoV-2 main protease (Mpro). The sulfonyl fluoride group shows selective reactivity with the catalytic cysteine (Cys145) while maintaining good stability in physiological conditions. This work builds upon earlier findings about the privileged nature of thiazole sulfonyl fluorides in targeting viral proteases.

In chemical biology applications, the compound has been employed as a starting material for activity-based protein profiling (ABPP) probes. A 2024 study in Angewandte Chemie demonstrated its conversion into fluorescent and biotinylated probes that can label cysteine cathepsins in live cells with remarkable selectivity. The presence of both chloro and chloromethyl substituents allows for further diversification of the probe structures while maintaining the essential sulfonyl fluoride reactivity.

From a synthetic chemistry perspective, recent advances in the preparation of 2386997-36-8 have been reported in Organic Process Research & Development (2023). The improved synthetic routes now allow for multigram-scale production with excellent purity (>98%) and good overall yields (65-70%). This availability has facilitated broader investigation of the compound's applications across multiple research groups.

Ongoing research is exploring the potential of 2-Chloro-4-(chloromethyl)-1,3-thiazole-5-sulfonyl fluoride in PROTAC (proteolysis targeting chimera) design, where its dual functionality enables simultaneous targeting of proteins of interest and E3 ubiquitin ligases. Preliminary results presented at the 2024 American Chemical Society national meeting suggest promising degradation activity against several challenging oncology targets.

As the field of covalent drug discovery continues to expand, 2386997-36-8 represents an important addition to the medicinal chemist's toolbox. Its unique combination of reactivity, stability, and synthetic versatility positions it as a valuable scaffold for addressing challenging drug targets, particularly in areas where traditional reversible inhibitors have shown limitations.